Cas no 1416276-99-7 (1-methyl-3-trifluoromethanesulfonylbenzene)

• Product Name: 1-methyl-3-trifluoromethanesulfonylbenzene
• CAS No: 1416276-99-7
• MF: C₈H₇F₃O₂S
• MW: 224.200191736221
• CID: 6832412
• PubChem ID: 54248870
• Update Time: 2025-03-27

1-methyl-3-trifluoromethanesulfonylbenzene Chemical and Physical Properties

Names and Identifiers

• SCHEMBL168093
• 1-methyl-3-(trifluoromethylsulfonyl)benzene
• QWDXSKWKKPIBPA-UHFFFAOYSA-N
• 1416276-99-7
• 1-methyl-3-trifluoromethanesulfonylbenzene

• Inchi： 1S/C8H7F3O2S/c1-6-3-2-4-7(5-6)14(12,13)8(9,10)11/h2-5H,1H3
• InChI Key： QWDXSKWKKPIBPA-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(C1C=CC=C(C)C=1)(=O)=O

Computed Properties

• Exact Mass: 224.01188512Da
• Monoisotopic Mass: 224.01188512Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.5Ų